Cas no 1343470-62-1 (1-(2-methylphenyl)-1-(oxan-4-yl)methanamine)

• Product Name: 1-(2-methylphenyl)-1-(oxan-4-yl)methanamine
• CAS No: 1343470-62-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD19611848
• CID: 5099647
• PubChem ID: 63935261
• Update Time: 2025-10-30

1-(2-methylphenyl)-1-(oxan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanamine, tetrahydro-α-(2-methylphenyl)-
• (Tetrahydro-2h-pyran-4-yl)(o-tolyl)methanamine
• 1-(2-methylphenyl)-1-(oxan-4-yl)methanamine

• MDL： MFCD19611848
• Inchi： 1S/C13H19NO/c1-10-4-2-3-5-12(10)13(14)11-6-8-15-9-7-11/h2-5,11,13H,6-9,14H2,1H3
• InChI Key： NIBSHXMVCKHGRU-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(C1C=CC=CC=1C)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-methylphenyl)-1-(oxan-4-yl)methanamine

Recent Advances in the Study of 1-(2-methylphenyl)-1-(oxan-4-yl)methanamine (CAS: 1343470-62-1)

The compound 1-(2-methylphenyl)-1-(oxan-4-yl)methanamine (CAS: 1343470-62-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 1-(2-methylphenyl)-1-(oxan-4-yl)methanamine exhibits affinity towards certain neurotransmitter receptors, suggesting its potential utility in neurological disorders. Additionally, its structural similarity to known pharmacophores has prompted investigations into its efficacy in treating conditions such as anxiety, depression, and chronic pain.

Recent synthetic methodologies have also been explored to optimize the production of 1-(2-methylphenyl)-1-(oxan-4-yl)methanamine. Advances in catalytic processes and green chemistry have enabled more efficient and environmentally friendly synthesis routes. These developments are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In vitro and in vivo studies have provided valuable insights into the compound's pharmacokinetics and safety profile. Early results suggest favorable bioavailability and low toxicity, making it a viable candidate for further development. However, comprehensive toxicological assessments and long-term studies are still required to fully understand its therapeutic window and potential side effects.

The integration of computational modeling and high-throughput screening has further accelerated the exploration of 1-(2-methylphenyl)-1-(oxan-4-yl)methanamine's therapeutic potential. These approaches have identified novel binding interactions and potential off-target effects, which are critical for optimizing its pharmacological profile. Collaborative efforts between academia and industry are expected to drive the compound's progression through the drug development pipeline.

In conclusion, 1-(2-methylphenyl)-1-(oxan-4-yl)methanamine represents a promising avenue for future research in chemical biology and drug discovery. Its unique structural and pharmacological properties, combined with recent advancements in synthesis and screening technologies, position it as a compound of significant interest. Continued interdisciplinary research will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.